Cas no 1823930-52-4 (1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1823930-52-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 4727998
• Update Time: 2025-10-29

1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• FCH2496405
• AX8260349

• Inchi： 1S/C8H9NO3/c1-5-3-6(8(11)12)7(10)9(2)4-5/h3-4H,1-2H3,(H,11,12)
• InChI Key： IOHHLTULKAVXSH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C)=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 301
• Topological Polar Surface Area: 57.6

Additional information on 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS 1823930-52-4): Properties, Applications, and Innovations

1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS 1823930-52-4) is a specialized organic compound belonging to the pyridine derivative family. Its unique molecular structure, featuring a carboxylic acid functional group and a dihydropyridine core, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's CAS number 1823930-52-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

Recent advancements in heterocyclic chemistry have spotlighted derivatives like 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid due to their potential in drug discovery. With the growing demand for small-molecule therapeutics, this compound has garnered attention for its role in synthesizing bioactive molecules. Its structural versatility allows modifications that can enhance pharmacokinetic properties, addressing challenges in drug solubility and target selectivity—key concerns in modern medicinal chemistry.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for pyridine derivatives like CAS 1823930-52-4. Innovations such as catalyst-free reactions and microwave-assisted synthesis aim to reduce environmental impact while maintaining high yields. These methods align with global trends toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, facilitating its identification in complex mixtures. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, a critical factor for applications in high-value chemicals. Users often search for "CAS 1823930-52-4 purity standards" or "analytical methods for dihydropyridine derivatives," reflecting the need for reliable quality control protocols.

Beyond pharmaceuticals, 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid shows promise in material science. Its ability to form metal-organic frameworks (MOFs) is under investigation for applications in sensors and catalysis. This interdisciplinary potential makes it a recurring subject in searches related to "functional organic materials" and "MOF design strategies."

Regulatory compliance for CAS 1823930-52-4 adheres to international guidelines like REACH and ICH Q7. Safety data sheets (SDS) provide essential information on handling, storage, and disposal, addressing common queries such as "stability of pyridine-carboxylic acids" or "compatibility with common lab solvents." These resources are vital for ensuring workplace safety and environmental responsibility.

In summary, 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS 1823930-52-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—coupled with evolving synthesis methodologies, position it as a compound of enduring relevance in scientific and industrial communities.